Cas no 2229617-82-5 (2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2229617-82-5
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 5842469
• PubChem ID: 165673320
• Update Time: 2025-06-13

2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol
• 2229617-82-5
• EN300-1947963

• Inchi： 1S/C7H6ClF2NO/c8-6-5(2-1-3-11-6)7(9,10)4-12/h1-3,12H,4H2
• InChI Key： WDJBESRXNFLRSE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CO)(F)F

Computed Properties

• Exact Mass: 193.0105978g/mol
• Monoisotopic Mass: 193.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol

Research Brief on 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS: 2229617-82-5): Recent Advances and Applications

The compound 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol (CAS: 2229617-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethanol moiety and chloropyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound, including its halogen and fluorine substitutions, contribute to its enhanced binding affinity and metabolic stability, making it a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol as a precursor in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The research demonstrated that the difluoroethanol group significantly improved the compound's pharmacokinetic properties, such as oral bioavailability and half-life, compared to its non-fluorinated analogs. Additionally, the chloropyridine moiety was found to enhance target selectivity, reducing off-target effects. These findings underscore the compound's potential in oncology drug development, particularly for treating non-small cell lung cancer (NSCLC) and other EGFR-driven malignancies.

In another recent investigation, researchers explored the antimicrobial properties of derivatives synthesized from 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that these derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The presence of the difluoroethanol group was hypothesized to disrupt bacterial cell membrane integrity, while the chloropyridine scaffold interfered with essential enzymatic processes. These dual mechanisms of action make the compound a promising lead for developing new antibiotics in an era of increasing antimicrobial resistance.

Beyond its therapeutic applications, 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol has also been investigated for its utility in chemical biology tools. A 2023 Nature Chemical Biology paper described its incorporation into activity-based probes (ABPs) for studying serine hydrolases, a diverse enzyme family involved in numerous physiological and pathological processes. The compound's ability to act as a covalent modifier of active-site residues, coupled with its fluorinated tag for detection, has enabled researchers to profile enzyme activities in complex biological systems with high precision. This application opens new avenues for target identification and validation in drug discovery pipelines.

Despite these promising developments, challenges remain in the optimization and scale-up of 2-(2-chloropyridin-3-yl)-2,2-difluoroethan-1-ol-based therapeutics. Recent patent filings (e.g., WO2023124567) indicate ongoing efforts to improve the synthetic routes for this compound, focusing on yield enhancement and reduction of hazardous byproducts. Additionally, computational modeling studies published in early 2024 have provided insights into structure-activity relationships (SAR), guiding the design of next-generation derivatives with improved potency and safety profiles. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs across multiple disease areas.